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Compound of Interest

cis-Benzyl 3-
Compound Name:
hydroxycyclobutylcarbamate

cat. No.: B3021938

Technical Guide: cis-Benzyl 3-
hydroxycyclobutylcarbamate

CAS Number: 1403766-86-8

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-Benzyl 3-hydroxycyclobutylcarbamate is a carbamate derivative containing a
cyclobutane ring. Carbamates are a class of organic compounds that are structurally related to
esters and amides. The presence of both a hydroxyl group and a carbamate functional group
on a strained cyclobutane ring makes this molecule an interesting building block for organic
synthesis, particularly in the development of novel pharmaceutical agents. This document
provides a summary of the available technical information for this compound.

Chemical and Physical Properties

While extensive peer-reviewed data for this specific compound is limited, information from
various chemical suppliers provides the following properties.
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Property Value

Molecular Formula C12H15NOs

Molecular Weight 221.25 g/mol

Appearance Solid

Purity >95% to 98% min (Varies by supplier)

Storage Conditions

Sealed in a dry environment at 2-8°C
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Synthesis

A specific, detailed experimental protocol for the synthesis of cis-Benzyl 3-

hydroxycyclobutylcarbamate is not readily available in published literature. However, a

general synthetic approach for the formation of benzyl carbamates from a primary amine

involves the reaction of the amine with benzyl chloroformate in the presence of a base.

A plausible synthetic route starting from cis-3-aminocyclobutanol is depicted below.

cis-3-Aminocyclobutanol

Reactants

Benzyl Chloroformate

Reaction Conditions

Gase (e.g., Triethylamine, Sodium Blcarbonatea (Apronc Solvent (e.g., Dichloromethane, THFD
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 To cite this document: BenchChem. [cis-Benzyl 3-hydroxycyclobutylcarbamate CAS number
1403766-86-8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3021938#cis-benzyl-3-hydroxycyclobutylcarbamate-
cas-number-1403766-86-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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